Cas no 49804-44-6 (3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide)

• Product Name: 3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide
• CAS No: 49804-44-6
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 331802
• PubChem ID: 3283806
• Update Time: 2025-11-01

3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-N,N-diethyl-4-(methylamino)-
• 3-AMINO-N,N-DIETHYL-4-(METHYLAMINO)BENZENESULFONAMIDE
• EN300-07315
• AKOS002019989
• NCGC00319486-01
• Z56951806
• 49804-44-6
• CS-0220699
• SR-01000048169-1
• AB01316782-02
• 3-amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide
• SR-01000048169
• DTXSID90391035
• 3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide

• MDL： MFCD04628448
• Inchi： 1S/C11H19N3O2S/c1-4-14(5-2)17(15,16)9-6-7-11(13-3)10(12)8-9/h6-8,13H,4-5,12H2,1-3H3
• InChI Key： XDCURWJISNMINV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)NC)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 257.12
• Monoisotopic Mass: 257.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 426.1°Cat760mmHg
• Flash Point: 211.5°C
• Refractive Index: 1.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide

Comprehensive Overview of 3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide (CAS No. 49804-44-6)

3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide, with the CAS number 49804-44-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring an amino group and a methylamino substituent on the benzene ring, which contributes to its diverse applications. Researchers and industry professionals often search for terms like "sulfonamide derivatives", "amino benzene sulfonamide uses", and "CAS 49804-44-6 properties" to understand its potential in drug development and material science.

The compound's molecular formula and structural features make it a subject of interest in the synthesis of novel therapeutic agents. Recent studies highlight its relevance in targeting specific enzymatic pathways, aligning with the growing demand for precision medicine and personalized therapeutics. Users frequently inquire about "3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide solubility" and "stability under various conditions", reflecting its practical challenges in formulation and storage. Its compatibility with other chemical entities is also a hot topic, particularly in the context of multi-component reactions and catalysis.

From an industrial perspective, 49804-44-6 is explored for its role in advanced material synthesis, such as polymeric coatings and functionalized surfaces. The compound's ability to act as a building block for complex architectures is often discussed in forums focusing on "green chemistry" and "sustainable synthesis". Environmental considerations, including biodegradability and eco-friendly alternatives, are increasingly tied to its applications, addressing modern regulatory and consumer demands.

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In the realm of drug discovery, this sulfonamide derivative is investigated for its potential as a bioactive scaffold. Its interactions with biological targets, such as enzymes and receptors, are areas of active research. Keywords like "sulfonamide pharmacology" and "structure-activity relationship" dominate academic searches, underscoring its relevance in medicinal chemistry. The compound's pharmacokinetic properties, including absorption and metabolism, are also frequently studied.

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The future of 3-Amino-N,N-diethyl-4-(methylamino)benzene-1-sulfonamide lies in its adaptability to emerging technologies, such as AI-driven drug design and high-throughput screening. As the scientific community explores its untapped potential, this compound remains a cornerstone in both academic and industrial research, bridging gaps between traditional synthesis and innovative applications.